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Compound Focus: Acid Brown 434

CAS No.: 126851-40-9

Cat. No.: S955100

Application Notes: Acid Brown 434 on Wool

1. Product Profile Acid Brown 434 is a water-soluble anionic dye belonging to the chemical class of acid
dyes [1]. Its CAS Number is 126851-40-9 [1]. It is designed to form ionic bonds with the amino groups

present in protein fibers like wool [1].

2. Key Properties and Applications This dye is characterized by its good brightness and is suitable for a
range of applications beyond wool, including silk, nylon, paper, and leather [2] [1]. It is known for its high

purity and is available in eco-friendly grades with low heavy metal and salt content [1].

3. Standard Protocol for Wool Dyeing The following table outlines a generalized dyeing workflow for
applying acid dyes to wool. You will need to determine the optimal values for the variable parameters

through laboratory trials.

Details / Typical

Parameter Notes / Purpose

Range
Dye Variable (e.g., 0.1% - Start with 1% owf (on weight of fiber); depth of shade is
Concentration 3% owf) proportional to dye amount [3].
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Details | Typical
Parameter Notes / Purpose
Range

pH Control Acidic bath (pH 3-5) Critical for ionic bonding; use acetic acid, formic acid, or
ammonium sulfate [1].

Dyeing Variable; up to 95- Temperature gradient is crucial for level dyeing.

Temperature 100°C

Dyeing Time Variable; 30-60 min at Ensure sufficient time for exhaustion and diffusion.
peak temp

Auxiliary Leveling agent, wetting  Leveling agent promotes even dye uptake [3].

Chemicals agent

Liquor Ratio 10:1to 20:1 Ratio of water volume to wool weight.

After-Treatment Rinsing, possible Removes unfixed surface dye to improve fastness [3].
soaping

4. Experimental Workflow The diagram below illustrates the critical stages of the wool dyeing process with

Acid Brown 434.
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Acid Brown 434 Wool Dyeing Workflow

Prepare Dye Bath
(pH 3-5, auxiliaries)

Add Acid Brown 434

Introduce Wool Substrate

Heat to 95-100°C
(1-2°C/min)

Hold at Temperature
(30-60 min)

Cool Bath
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5. Fastness Testing and Evaluation To ensure product quality, dyed wool should be tested for colorfastness.

The following table summarizes standard test methods and evaluation criteria.

Fastnhess .

Type Standard Test Method Evaluation Tool Performance Goal
Wash ISO 105-C10, AATCC Gray Scale for Color Change &  Grade 4-5 (Excellent)
Fastness 61 [4] Staining [4]

Light AATCC TM16, ISO Blue Wool Scale Grade 4-5 (Good to Very
Fastness 105-B02 [3] Good)

Rub AATCC TMS, ISO 105-  Gray Scale for Staining [3] Grade 4-5 (Good to
Fastness X12 [3] Excellent)

Gray Scale Interpretation:

e Grade 5: Excellent (no change/no staining)
e Grade 4: Good

e Grade 3: Moderate

e Grade 2: Poor

e Grade 1: Very Poor [4]

6. Troubleshooting Common Dyeing Issues

¢ Bleeding: Dye leaches out during washing. This can be caused by insufficient rinsing after dyeing
or not using a fixing agent when necessary [3].

e Crocking: Color transfers when fabric is rubbed. This is often due to leftover dye molecules on the
fiber surface that have not been properly fixed or removed [3].

¢ Fading: Color depth diminishes over time. Using the wrong dye type for the fiber or exposure to
bleaching agents, heat, or sun can cause this [3].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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